Cas no 872672-50-9 (1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate)

• Product Name: 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate
• CAS No: 872672-50-9
• MF: C₁₀H₁₇NO₄S
• MW: 247.311281919479
• MDL: MFCD08276374
• CID: 719467
• PubChem ID: 87558801
• Update Time: 2025-10-19

1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate Chemical and Physical Properties

Names and Identifiers

• 1-ETHYL-3-METHYLPYRIDINIUM ETHYL SULFATE
• 1-ethyl-3-methylpyridin-1-ium,ethyl sulfate
• E0681
• 1-Ethyl-3-methylpyridin-1-ium ethyl sulfate
• 1-ETHYL-3-METHYLPYRIDINIUMETHYLSULFATE
• 1-ethyl-3-methylpyridinium ethylsulfate
• AB1008385
• 1-ethyl-3-methylpyridin-1-ium;ethyl sulfate
• Pyridinium, 1-ethyl-3-methyl-, ethyl sulfate (9CI)
• SB55280
• AKOS015856684
• 1-Ethyl-3-methylpyridin-1-iumethylsulfate
• AS-64377
• SCHEMBL193915
• MFCD08276374
• D90551
• 872672-50-9
• DTXSID10659765
• 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate

• MDL： MFCD08276374
• Inchi： 1S/C8H12N.C2H6O4S/c1-3-9-6-4-5-8(2)7-9;1-2-6-7(3,4)5/h4-7H,3H2,1-2H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
• InChI Key： ZTLWMUBOQHZKNS-UHFFFAOYSA-M
• SMILES： O=S(OCC)([O-])=O.C1C=[N+](CC)C=C(C)C=1

Computed Properties

• Exact Mass: 247.08800
• Monoisotopic Mass: 247.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 78.7

Experimental Properties

• Density: 1.22226 g/cm3 (25.00℃)
• Melting Point: <-65℃
• Refractive Index: 1.50666 (589.3 nm 25.00℃)
• PSA: 78.69000
• LogP: 1.86630

1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate

1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate (CAS No. 872672-50-9): A Comprehensive Overview

1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate, identified by the CAS registry number 872672-50-9, is a unique organic compound with significant applications in various chemical and pharmaceutical industries. This compound, also referred to as Ethyl sulfate of 1-Ethyl-3-methylpyridinium, belongs to the class of quaternary ammonium salts and has garnered attention due to its versatile properties and potential in advanced chemical systems.

The molecular structure of 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate consists of a pyridinium ring substituted with ethyl and methyl groups, along with an ethyl sulfate counterion. This configuration imparts the compound with distinct physical and chemical characteristics, such as high thermal stability and excellent solubility in polar solvents. Recent studies have highlighted its role as a promising candidate in the development of novel drug delivery systems, where its ability to form stable complexes with bioactive molecules has been exploited.

In terms of synthesis, 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate is typically prepared through a quaternization reaction involving 1-Ethyl-3-methylpyridine and ethyl sulfate. This reaction pathway ensures high yield and purity, making it suitable for large-scale production. The compound's stability under various reaction conditions has also made it a valuable reagent in organic synthesis, particularly in the formation of functionalized heterocycles.

Recent advancements in materials science have explored the use of CAS No. 872672-50-9 as a precursor for the development of advanced materials, such as conductive polymers and ion-exchange resins. Its ability to act as a template for self-assembled monolayers has opened new avenues in nanotechnology applications. Additionally, studies have demonstrated its potential as an efficient catalyst in asymmetric synthesis reactions, where it facilitates the formation of enantioselective products with high precision.

The environmental impact of 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate has also been a focal point of recent research. Investigations into its biodegradability and toxicity profiles have revealed that it exhibits low toxicity to aquatic organisms, making it a safer alternative to traditional quaternary ammonium salts in certain industrial processes. Furthermore, its ability to degrade under UV light has been leveraged in the development of photodegradable polymers, contributing to sustainable material design.

In conclusion, 1-Ethyl-3-methylpyridin-1-ium Ethyl Sulfate (CAS No. 872672-50) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique chemical properties, coupled with recent breakthroughs in its utilization, position it as a key player in advancing modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.